Cas no 23779-17-1 (N-(4-Iodophenyl)cyclopropanecarboxamide)

• Product Name: N-(4-Iodophenyl)cyclopropanecarboxamide
• CAS No: 23779-17-1
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• MDL: MFCD01327898
• CID: 88466
• PubChem ID: 695702
• Update Time: 2025-06-11

N-(4-Iodophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Iodophenyl)cyclopropanecarboxamide
• Cyclopropan-4-iod-carboxanilid
• cyclopropanecarboxamide,n-(4-iodophenyl)
• cyclopropyl-N-(4-iodophenyl)carboxamide
• 23779-17-1
• FT-0680163
• F3148-3143
• A878144
• Oprea1_484094
• SY333286
• 7N-005
• DTXSID40351285
• J-523063
• C10H10INO
• SR-01000408208-1
• SR-01000408208
• CS-0044980
• AK-968/11368850
• AKOS000272948
• W18816
• Z30316436
• MFCD01327898
• SCHEMBL25547338
• STK409501

• MDL： MFCD01327898
• Inchi： 1S/C10H10INO/c11-8-3-5-9(6-4-8)12-10(13)7-1-2-7/h3-7H,1-2H2,(H,12,13)
• InChI Key： OWRJMRAKRDWZHS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 286.98100
• Monoisotopic Mass: 286.980707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: slice
• Density: 1.865
• Melting Point: 214-216°
• Boiling Point: 411.5°C at 760 mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.715
• PSA: 29.10000
• LogP: 2.71270
• Solubility: Not determined
• Sensitiveness: Light Sensitive

N-(4-Iodophenyl)cyclopropanecarboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Iodophenyl)cyclopropanecarboxamide

Introduction to N-(4-Iodophenyl)cyclopropanecarboxamide (CAS No. 23779-17-1)

N-(4-Iodophenyl)cyclopropanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 23779-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its cyclopropane ring fused with a phenyl group substituted with an iodine atom at the para position. The unique structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications, particularly in the development of novel therapeutic agents.

The structural composition of N-(4-Iodophenyl)cyclopropanecarboxamide consists of a cyclopropane moiety linked to an amide functional group, with the phenyl ring bearing an iodine substituent. The presence of the iodine atom at the 4-position of the phenyl ring introduces a significant electronic and steric influence on the molecule, which can be exploited for modulating its biological activity. This feature makes it particularly interesting for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique chemical properties and biological relevance. Cyclopropane rings are known for their high ring strain, which can lead to enhanced reactivity and binding affinity to biological targets. Additionally, the iodine atom serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, allowing for the synthesis of more complex derivatives with tailored pharmacological properties.

One of the most compelling aspects of N-(4-Iodophenyl)cyclopropanecarboxamide is its potential in medicinal chemistry. The combination of the cyclopropane scaffold and the iodophenyl moiety suggests that this compound may exhibit inhibitory effects on various enzymatic targets, making it a valuable scaffold for drug discovery. Recent studies have highlighted the importance of amide-based compounds in addressing a wide range of therapeutic challenges, including inflammation, pain, and infectious diseases.

Current research efforts are focused on exploring the pharmacological profile of N-(4-Iodophenyl)cyclopropanecarboxamide through both in vitro and in vivo studies. Preliminary findings indicate that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, its structural features suggest potential applications in the development of antimicrobial agents, where the iodine substituent could enhance binding to bacterial enzymes or cell wall components.

The synthesis of N-(4-Iodophenyl)cyclopropanecarboxamide involves multi-step organic transformations, starting from readily available precursors such as 4-iodobenzoyl chloride and cyclopropylamine. The introduction of the amide bond is typically achieved through nucleophilic acyl substitution reactions, which require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups or modify existing ones, expanding the chemical space available for further derivatization.

The pharmacokinetic properties of N-(4-Iodophenyl)cyclopropanecarboxamide are also under investigation to assess its suitability for clinical applications. Studies have begun to explore its metabolic stability, solubility, and distribution within biological systems. These parameters are critical for determining whether this compound can reach target sites effectively and maintain therapeutic levels over time. Additionally, efforts are being made to evaluate its potential side effects and toxicity profiles through comprehensive safety assessments.

One notable application area for N-(4-Iodophenyl)cyclopropanecarboxamide is in the field of oncology. The iodine atom on the phenyl ring provides a handle for radioactive labeling, enabling positron emission tomography (PET) imaging studies to track tumor metabolism and response to therapy. Furthermore, the cyclopropane moiety has been shown to enhance binding affinity to certain protein targets involved in cancer cell proliferation, making this compound a promising candidate for developing targeted therapies.

Another emerging application is in neurology, where N-(4-Iodophenyl)cyclopropanecarboxamide has shown potential as a modulator of neurotransmitter receptors. The structural features of this compound suggest that it may interact with receptors involved in pain perception, mood regulation, and cognitive function. Further research is needed to fully elucidate its mechanisms of action and explore its potential as a treatment for neurological disorders such as epilepsy or Alzheimer's disease.

The role of computational chemistry and molecular modeling has been instrumental in advancing our understanding of N-(4-Iodophenyl)cyclopropanecarboxamide's interactions with biological targets. These tools have enabled researchers to predict binding affinities, identify key interaction sites, and design optimized derivatives with improved pharmacological properties. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and increase the likelihood of success in developing novel therapeutics.

In conclusion,N-(4-Iodophenyl)cyclopropanecarboxamide (CAS No. 23779-17-1) represents a fascinating compound with diverse applications in pharmaceutical chemistry and medicinal research. Its unique structural features offer opportunities for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,this compound holds significant promise for improving human health through advanced drug design strategies.